Cas no 2193061-38-8 (4-bromo-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 4-bromo-1-benzothiophene-2-sulfonyl chloride
• CAS No: 2193061-38-8
• MF: C₈H₄BrClO₂S₂
• MW: 311.603157997131
• CID: 5213364
• PubChem ID: 137951766
• Update Time: 2025-06-08

4-bromo-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-benzothiophene-2-sulfonyl chloride

• Inchi： 1S/C8H4BrClO2S2/c9-6-2-1-3-7-5(6)4-8(13-7)14(10,11)12/h1-4H
• InChI Key： XXRMUHWEMXDWTQ-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Br)=C1C=C(S(Cl)(=O)=O)S2

Additional information on 4-bromo-1-benzothiophene-2-sulfonyl chloride

Chemical Profile of 4-bromo-1-benzothiophene-2-sulfonyl chloride (CAS No: 2193061-38-8)

4-bromo-1-benzothiophene-2-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile structural features. This compound, identified by the CAS number 2193061-38-8, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, incorporating both bromine and sulfonyl chloride functional groups, makes it a valuable building block for further chemical modifications and applications.

The benzothiophene core of 4-bromo-1-benzothiophene-2-sulfonyl chloride is a well-known scaffold in medicinal chemistry, frequently employed in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The presence of a bromine atom at the 4-position and a sulfonyl chloride group at the 2-position enhances its reactivity, allowing for selective functionalization at multiple sites. This characteristic is particularly advantageous in drug discovery pipelines where precise structural modifications can fine-tune pharmacological properties.

In recent years, 4-bromo-1-benzothiophene-2-sulfonyl chloride has been explored in the synthesis of novel sulfonamide derivatives. Sulfonamides are a class of compounds with broad therapeutic applications, including antibacterial, antiviral, and anti-inflammatory effects. The sulfonyl chloride moiety in this compound facilitates the introduction of sulfonamide groups through nucleophilic substitution reactions, enabling the creation of structurally diverse libraries for high-throughput screening.

Moreover, the benzothiophene scaffold has been increasingly studied for its potential in material science applications, particularly in organic electronics and photovoltaics. The conjugated system of benzothiophene derivatives contributes to their excellent electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent further enhances the compatibility of these compounds with cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the significance of 4-bromo-1-benzothiophene-2-sulfonyl chloride as a key intermediate in designing molecules with optimized pharmacokinetic profiles. Molecular modeling studies suggest that derivatives of this compound exhibit favorable binding affinities to target proteins, which is critical for drug efficacy. Additionally, the sulfonyl chloride group provides a handle for further derivatization into amides or carboxylic acids, expanding its utility in medicinal chemistry.

The synthesis of 4-bromo-1-benzothiophene-2-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the bromine atom at the 4-position can be achieved through electrophilic aromatic substitution reactions, while the sulfonyl chloride group is commonly introduced via sulfonation followed by chlorosulfonation or direct sulfonylation with thionyl chloride. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily accessible for research purposes.

In conclusion, 4-bromo-1-benzothiophene-2-sulfonyl chloride (CAS No: 2193061-38-8) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and advanced materials, the significance of this compound is expected to grow further, driving innovation across multiple scientific disciplines.